![molecular formula C15H18N2O3S B255543 2-methoxy-5-propan-2-yl-N-pyridin-4-ylbenzenesulfonamide](/img/structure/B255543.png)
2-methoxy-5-propan-2-yl-N-pyridin-4-ylbenzenesulfonamide
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Overview
Description
2-methoxy-5-propan-2-yl-N-pyridin-4-ylbenzenesulfonamide, also known as MPB or MPB-55, is a chemical compound that has been of interest in scientific research due to its potential therapeutic applications. MPB-55 is a sulfonamide derivative that has been found to possess anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of 2-methoxy-5-propan-2-yl-N-pyridin-4-ylbenzenesulfonamide-55 is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory response. This leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound-55 can reduce the production of inflammatory cytokines and chemokines, as well as the activation of immune cells such as macrophages and T cells. This leads to a reduction in inflammation and pain. This compound-55 has also been shown to have a positive effect on the immune system, enhancing the activity of certain immune cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-methoxy-5-propan-2-yl-N-pyridin-4-ylbenzenesulfonamide-55 in laboratory experiments is that it is relatively easy to synthesize and can be obtained in large quantities. Additionally, the compound has been shown to be effective in reducing inflammation and pain in various animal models, making it a promising candidate for further research. However, one limitation of using this compound-55 in laboratory experiments is that its exact mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.
Future Directions
There are several potential future directions for research on 2-methoxy-5-propan-2-yl-N-pyridin-4-ylbenzenesulfonamide-55. One area of interest is the development of new drugs based on the compound's anti-inflammatory and analgesic properties. Additionally, further research is needed to fully understand the compound's mechanism of action and to optimize its therapeutic potential. Other potential future directions include investigating the compound's effects on other diseases and conditions, as well as exploring its potential applications in other fields such as agriculture and environmental science.
In conclusion, this compound is a promising compound that has been the subject of numerous scientific studies due to its potential therapeutic applications. While its exact mechanism of action is not fully understood, studies have shown that it possesses anti-inflammatory and analgesic properties that make it a promising candidate for the development of new drugs. Further research is needed to fully understand the compound's therapeutic potential and to explore its potential applications in other fields.
Synthesis Methods
The synthesis of 2-methoxy-5-propan-2-yl-N-pyridin-4-ylbenzenesulfonamide-55 involves the reaction of 2-methoxy-5-nitrobenzenesulfonamide with pyridine-4-carboxaldehyde in the presence of propan-2-ol and a catalyst such as p-toluenesulfonic acid. The resulting product is then reduced using sodium borohydride to yield this compound-55. The overall synthesis method is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
2-methoxy-5-propan-2-yl-N-pyridin-4-ylbenzenesulfonamide-55 has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the compound's anti-inflammatory properties, which have been found to be effective in reducing inflammation in various animal models. This compound-55 has also been shown to possess analgesic properties, making it a promising candidate for the development of new pain-relieving drugs.
properties
Molecular Formula |
C15H18N2O3S |
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Molecular Weight |
306.4 g/mol |
IUPAC Name |
2-methoxy-5-propan-2-yl-N-pyridin-4-ylbenzenesulfonamide |
InChI |
InChI=1S/C15H18N2O3S/c1-11(2)12-4-5-14(20-3)15(10-12)21(18,19)17-13-6-8-16-9-7-13/h4-11H,1-3H3,(H,16,17) |
InChI Key |
IOSAGMYFYVFBKO-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=NC=C2 |
Canonical SMILES |
CC(C)C1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=NC=C2 |
Origin of Product |
United States |
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